Cas no 62427-69-4 (4-(3-hydroxyprop-1-en-1-yl)-2,6-dimethylphenol)

• Product name: 4-(3-hydroxyprop-1-en-1-yl)-2,6-dimethylphenol
• CAS No: 62427-69-4
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 445127
• PubChem ID: 20643250

4-(3-hydroxyprop-1-en-1-yl)-2,6-dimethylphenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-(3-hydroxy-1-propenyl)-2,6-dimethyl-
• 4-(3-hydroxyprop-1-enyl)-2,6-dimethylphenol
• 4-(3-hydroxyprop-1-en-1-yl)-2,6-dimethylphenol
• CS-0353709
• EN300-1841146
• SCHEMBL13231546
• 62427-69-4
• 3,5-Dimethyl-p-Coumaryl alcohol

• Inchi： InChI=1S/C11H14O2/c1-8-6-10(4-3-5-12)7-9(2)11(8)13/h3-4,6-7,12-13H,5H2,1-2H3/b4-3+
• InChI Key： HGZOXSZWGQGXJD-ONEGZZNKSA-N
• SMILES： CC1=CC(=CC(=C1O)C)C=CCO

Computed Properties

• Exact Mass: 178.09942
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamyl alcohols Cinnamyl alcohols
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamyl alcohols